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Compound of Interest

Compound Name: Chlorpropham

Cat. No.: B1668850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of

Chlorpropham (CIPC), a widely used potato sprout inhibitor, in soil and water matrices. The

methodologies outlined are based on established analytical techniques, primarily focusing on

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and High-Performance

Liquid Chromatography with Ultraviolet detection (HPLC-UV), to ensure high sensitivity and

selectivity.

I. Quantitative Data Summary
The following tables summarize the analytical performance data for Chlorpropham
quantification in soil and water samples, compiled from various validated methods.

Table 1: Quantitative Performance Data for Chlorpropham in Water Samples
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Analytical
Method

Matrix
Limit of
Detection
(LOD)

Limit of
Quantific
ation
(LOQ)

Recovery
(%)

Linearity
Range
(ng/mL)

Referenc
e

LC-MS/MS

Drinking &

Surface

Water

- -

Not

Applicable

(Direct

Injection)

0.030 - 10 [1]

UV-Vis

Spectropho

tometry

Aqueous

Solution
0.04 µg/mL 0.11 µg/mL -

1.0 - 10.0

µg/mL
[2]

LC/MS/MS

Surface &

Ground

Water

- - -

0.005 - 1

(on

column)

[3]

Table 2: Quantitative Performance Data for Chlorpropham in Soil Samples

Analytical
Method

Matrix
Limit of
Detection
(LOD)

Limit of
Quantific
ation
(LOQ)

Recovery
(%)

Fortificati
on Levels
(µg/g)

Referenc
e

LC-MS/MS Soil - 0.05 µg/g 90.7 - 97.0
0.05 and

0.5
[4]

HPLC-

UV/VIS
Concrete 0.03 µg/g 0.1 µg/g 90.7 - 97.0

0.4, 4.0,

40.0
[5]

µQuEChE

RS-

UHPLC-

PDA

Potato 0.14 µg/Kg 0.43 µg/Kg 94.5 - 125 - [6]

II. Experimental Protocols
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Detailed methodologies for sample preparation and analysis are provided below. These

protocols are designed to be followed in a laboratory setting by trained personnel.

A. Analysis of Chlorpropham in Water Samples by LC-
MS/MS
This protocol is adapted from the direct injection method for drinking and surface water.[1]

1. Materials and Reagents:

Chlorpropham analytical standard

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Formic acid, 88%

15 mL plastic graduated centrifuge tubes

Autosampler vials

Vortex mixer

2. Standard Preparation:

Stock Solution (1,015 µg/mL): Accurately weigh approximately 54.79 mg of Chlorpropham
reference standard into a 50 mL volumetric flask. Dissolve and dilute to the mark with ACN.

Adjust for purity.[4]

Intermediate Solutions (10 µg/mL and 0.10 µg/mL): Prepare by volumetric dilution of the

stock solution in acetonitrile and water containing 0.1% formic acid, respectively.[1]

Calibration Standards (0.030 to 10 ng/mL): Serially dilute the intermediate solutions in water

containing 0.1% formic acid.[1]

3. Sample Preparation:
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Transfer 1.0 mL of the water sample (drinking or surface water) into an autosampler vial.

If fortification is required for recovery studies, add 10 µL of the appropriate fortification

solution.

Add 10 µL of 10% formic acid in water to each sample.

Mix the sample using a vortexer.[1]

4. LC-MS/MS Analysis:

LC System: Agilent 1290 Infinity HPLC system or equivalent.[1]

Column: Supelco Ascentis Express C18, 50 mm x 2.1 mm, 2.7 µm particle size.[1]

Injection Volume: 40 µL.[1]

Mobile Phase:

Solvent A: Water with 0.1% formic acid

Solvent B: Acetonitrile

MS/MS System: Applied Biosystems MDS/SCIEX API 3200 Mass Spectrometer or

equivalent.[4]

Ionization: Electrospray Ionization (ESI), positive mode.

MRM Transitions:

Quantitation: m/z 214 -> 126

Confirmation: m/z 172 -> 154 (Note: transitions may vary by instrument and method)[1][4]

B. Analysis of Chlorpropham in Soil Samples by LC-
MS/MS
This protocol describes the extraction and analysis of Chlorpropham from soil samples.[4]
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1. Materials and Reagents:

Chlorpropham analytical standard

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

50 mL plastic graduated centrifuge tubes

Wrist-Action™ shaker

Centrifuge

0.2 µm nylon syringeless filters

Amber glass bottles

2. Standard Preparation:

Follow the same procedure as described in the water analysis protocol to prepare stock,

intermediate, and calibration standards. Calibration standards should be prepared in

ACN:water (45:55, v/v).

3. Sample Preparation (Extraction):

Weigh 10 g of the soil sample into a 50 mL centrifuge tube.

Fortify samples for recovery determination by adding a known volume of fortification solution

(e.g., 0.05 mL of 10 µg/mL for LOQ level).[4]

Add a volume of ACN and shake vigorously.

Perform a sequence of two extractions with ACN followed by a third extraction with

ACN:water (75:25).[4]

After each extraction, centrifuge the sample at 4,000 rpm for 10 minutes and collect the

supernatant.[4]
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Combine the supernatants and adjust the final volume to 75 mL with ACN.

Filter an aliquot (~3-5 mL) of the soil extract through a 0.2 µm nylon syringeless filter.[4]

Pipette 1 mL of the filtered extract into a 15 mL centrifuge tube and dilute to 10 mL with

ACN:water (45:55, v/v).[4]

Vortex to mix. The sample is now ready for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

Utilize the same LC-MS/MS system and parameters as described for water analysis. The

external standardization method with a linear curve should be used for quantification.[4]

III. Visualized Workflows
The following diagrams illustrate the experimental workflows for the quantification of

Chlorpropham in water and soil samples.

Water Sample Analysis Workflow

1.0 mL Water Sample Add 10 µL of 10% Formic Acid Vortex Mix LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for Water Sample Preparation and Analysis.

Soil Sample Analysis Workflow

10 g Soil Sample Solvent Extraction
(ACN & ACN:Water) Centrifuge & Collect Supernatant Combine Supernatants Filter (0.2 µm) Dilute with ACN:Water LC-MS/MS Analysis

Click to download full resolution via product page
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Caption: Workflow for Soil Sample Preparation and Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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